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Abstract
Aminomalonic acid, a dicarboxylic alpha-amino acid, holds significant interest in biochemical

and pharmaceutical research.[1][2] As a structural analog of malonic acid, it serves as a

valuable building block in organic synthesis and has been identified as a naturally occurring,

albeit rare, amino acid in various biological systems.[1] Its presence has been noted in

Escherichia coli and human atherosclerotic plaques.[1][3] Furthermore, aminomalonic acid is

investigated for its role as a biomarker in various diseases and as an enzyme inhibitor,

presenting potential applications in drug development.[4][5] This guide provides an in-depth

overview of the structure, stereochemistry, physicochemical properties, synthesis, and

biological significance of aminomalonic acid.

Structure and Stereochemistry
Aminomalonic acid, systematically named 2-aminopropanedioic acid, is characterized by a

central alpha-carbon bonded to an amino group (-NH2), a hydrogen atom, and two carboxyl

groups (-COOH).[1][2] This structure makes it the simplest alpha-amino dicarboxylic acid.

Unlike proteinogenic amino acids, the alpha-carbon of aminomalonic acid is prochiral, not

chiral, as it is bonded to two identical carboxyl groups. Therefore, it does not exhibit

enantiomerism.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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